Cas no 849811-65-0 (1H-PYRROLE-3-METHANAMINE, 1-(PHENYLMETHYL)-)

• Product name: 1H-PYRROLE-3-METHANAMINE, 1-(PHENYLMETHYL)-
• CAS No: 849811-65-0
• MF: C₁₂H₁₄N₂
• MW: 186.253
• CID: 3235909
• PubChem ID: 11819778

1H-PYRROLE-3-METHANAMINE, 1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-3-METHANAMINE, 1-(PHENYLMETHYL)-
• SCHEMBL1680504
• (1-Benzyl-1H-pyrrol-3-yl)methanamine
• 849811-65-0
• AKOS015754103

• Inchi： InChI=1S/C12H14N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-7,10H,8-9,13H2
• InChI Key： JROLFDJKRMXHFJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 186.115698455Da
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 31Ų